3-Ethoxy-4-nitrobenzoic acid
Cat. No. B1370933
M. Wt: 211.17 g/mol
InChI Key: ZWPRGHWABASJLH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07238811B2
Procedure details
Potassium hydroxide (0.278 g) was added to a solution of 3-fluoro-4-nitrobenzoic acid (0.4 g) in ethanol (7 ml) and the reaction treated with microwaves (300 W, 100° C.) for 5 minutes. The reaction mixture was acidified using 2N HCl and extracted with ethyl acetate. The extracts were combined, washed with water, dried (MgSO4) and evaporated to give 3-ethoxy-4-nitro-benzoic acid (0.325 g).
Identifiers
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REACTION_CXSMILES
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[OH-].[K+].F[C:4]1[CH:5]=[C:6]([CH:10]=[CH:11][C:12]=1[N+:13]([O-:15])=[O:14])[C:7]([OH:9])=[O:8].Cl.[CH2:17]([OH:19])[CH3:18]>>[CH2:17]([O:19][C:4]1[CH:5]=[C:6]([CH:10]=[CH:11][C:12]=1[N+:13]([O-:15])=[O:14])[C:7]([OH:9])=[O:8])[CH3:18] |f:0.1|
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Inputs
Step One
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Name
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Quantity
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0.278 g
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Type
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reactant
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Smiles
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[OH-].[K+]
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Name
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Quantity
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0.4 g
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Type
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reactant
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Smiles
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FC=1C=C(C(=O)O)C=CC1[N+](=O)[O-]
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Name
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Quantity
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7 mL
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Type
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reactant
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Smiles
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C(C)O
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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Cl
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
ADDITION
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Type
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ADDITION
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Details
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the reaction treated with microwaves (300 W, 100° C.) for 5 minutes
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Duration
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5 min
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EXTRACTION
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Type
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EXTRACTION
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Details
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extracted with ethyl acetate
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WASH
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Type
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WASH
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Details
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washed with water
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried (MgSO4)
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CUSTOM
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Type
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CUSTOM
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Details
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evaporated
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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C(C)OC=1C=C(C(=O)O)C=CC1[N+](=O)[O-]
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 0.325 g |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
